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Abstract
3'-Bromo-5'-chloro-2'-hydroxyacetophenone is a halogenated aromatic ketone that serves

as a key intermediate in the synthesis of various heterocyclic compounds, including chalcones

and chroman-4-ones, which are investigated for their potential therapeutic properties. This

document provides a technical overview of its chemical properties, synthesis, and applications.

It is important to note that as of the date of this publication, detailed crystallographic data for 3'-
Bromo-5'-chloro-2'-hydroxyacetophenone is not publicly available in major crystallographic

databases.

Chemical Properties
3'-Bromo-5'-chloro-2'-hydroxyacetophenone is a solid at room temperature, appearing as a

light orange to yellow or green powder or crystal.[1] Its chemical and physical properties are

summarized in the table below.
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Property Value Source

CAS Number 59443-15-1 [1][2][3][4][5][6][7]

Molecular Formula C8H6BrClO2 [1][2][4][5][8]

Molecular Weight 249.49 g/mol [1][2][4][5][7][8]

Melting Point 100-103 °C (lit.) [1][7]

Synonyms

1-(3-Bromo-5-chloro-2-

hydroxyphenyl)ethanone, 5-

Chloro-3-bromo-2-

hydroxyacetophenone, 2-

Acetyl-6-bromo-4-chlorophenol

[1][8]

InChI Key
FFAVKFQPEOGJOA-

UHFFFAOYSA-N
[7]

SMILES String CC(=O)c1cc(Cl)cc(Br)c1O [7]

Synthesis
The primary method for the synthesis of 3'-Bromo-5'-chloro-2'-hydroxyacetophenone is

through the bromination of 5-chloro-2-hydroxyacetophenone.[5]

Experimental Protocol: Bromination of 5-chloro-2-
hydroxyacetophenone
This protocol is based on analogous bromination reactions of acetophenones.

Materials:

5-chloro-2-hydroxyacetophenone

Glacial acetic acid

Bromine

Procedure:
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Dissolve 5-chloro-2-hydroxyacetophenone in glacial acetic acid.

Slowly add a solution of bromine in glacial acetic acid to the stirred mixture.

Continue stirring until the reaction is complete, which may be indicated by a color change

or precipitation of the product.

Isolate the solid product by filtration.

Wash the product with water to remove any remaining acid and salts.

Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain purified

3'-Bromo-5'-chloro-2'-hydroxyacetophenone.

The following diagram illustrates the general workflow for the synthesis of 3'-Bromo-5'-chloro-
2'-hydroxyacetophenone.

Starting Material Reaction Product

5-chloro-2-hydroxyacetophenone Bromination

 Glacial Acetic Acid,
Bromine 3'-Bromo-5'-chloro-2'-

hydroxyacetophenone

Click to download full resolution via product page

Caption: Synthesis workflow for 3'-Bromo-5'-chloro-2'-hydroxyacetophenone.

Crystal Structure
A comprehensive search of the Cambridge Structural Database (CSD) and the Crystallography

Open Database (COD) did not yield a crystal structure for 3'-Bromo-5'-chloro-2'-
hydroxyacetophenone. While crystallographic data for related compounds, such as 5'-Bromo-

2'-hydroxyacetophenone, is available, the specific arrangement of atoms, unit cell parameters,

and intermolecular interactions for the title compound have not been publicly reported.[9]

The logical workflow for determining a crystal structure is presented below. This process would

be necessary to elucidate the precise three-dimensional arrangement of the molecule in the
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solid state.

Synthesis and Purification

Single Crystal Growth

X-ray Diffraction Data Collection

Structure Solution and Refinement

Validation and Deposition

Click to download full resolution via product page

Caption: General workflow for crystal structure determination.

Applications in Research and Development
3'-Bromo-5'-chloro-2'-hydroxyacetophenone is a valuable precursor in organic synthesis,

particularly for compounds with potential biological activity. It is utilized in the synthesis of

chalcones and related dienones, which have been investigated for their antiproliferative activity.

[7] Furthermore, it is a starting material for the preparation of 8-bromo-6-chloro-2-substituted 4-

chromanones, which are also of interest in medicinal chemistry.[1][7]

Safety Information
3'-Bromo-5'-chloro-2'-hydroxyacetophenone is classified as an irritant. The following hazard

and precautionary statements are associated with this compound:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1273138?utm_src=pdf-body-img
https://www.benchchem.com/product/b1273138?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/542121
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1133899.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/542121
https://www.benchchem.com/product/b1273138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264

(Wash hands thoroughly after handling), P271 (Use only outdoors or in a well-ventilated

area), P280 (Wear protective gloves/protective clothing/eye protection/face protection),

P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes. Remove contact lenses, if present and easy to do.

Continue rinsing).

Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust

mask, should be used when handling this chemical.

Conclusion
3'-Bromo-5'-chloro-2'-hydroxyacetophenone is a readily synthesized aromatic compound

with significant applications as a building block in the development of potentially bioactive

molecules. While its chemical properties and synthesis are well-documented, a detailed

understanding of its solid-state structure through single-crystal X-ray diffraction is currently

lacking. The elucidation of its crystal structure would provide valuable insights into its

intermolecular interactions and packing motifs, which could further inform its use in materials

science and drug design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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